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Compound of Interest

Compound Name: Butoxybenzene

Cat. No.: B075284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butoxybenzene as a high-

boiling point solvent for various synthetic applications. Due to its high thermal stability and

boiling point, butoxybenzene is a suitable medium for reactions requiring elevated

temperatures. This document details its physicochemical properties, safety and handling

procedures, and provides generalized experimental protocols for its use in common high-

temperature organic reactions.

Physicochemical Properties of Butoxybenzene
Butoxybenzene, also known as n-butyl phenyl ether, is a colorless liquid with a faint ethereal

odor. Its key physical and chemical properties make it an excellent candidate for a high-boiling

point solvent in organic synthesis.[1][2]
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Property Value Reference(s)

CAS Number 1126-79-0 [1]

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [2]

Boiling Point 210.3 °C [1]

Melting Point -19 °C [1]

Density 0.935 g/mL at 25 °C [1]

Flash Point 82 °C (180 °F) [2]

Water Solubility 36.6 mg/L at 20 °C [1]

Refractive Index (n²⁰/D) 1.497 [1]

Comparison with Other High-Boiling Point Solvents
Butoxybenzene offers a viable alternative to other commonly used high-boiling point solvents.

Its properties are compared with those of other solvents in the table below.
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Solvent
Boiling Point
(°C)

Density (g/mL)
Flash Point
(°C)

Notes

Butoxybenzene 210.3 0.935 82

Good thermal

stability, low

water solubility.

Toluene 111 0.867 4
Lower boiling

point, flammable.

Xylene (mixed

isomers)
138-144 ~0.86 ~27-32

Higher boiling

point than

toluene,

flammable.

Anisole 154 0.995 52

Lower boiling

point than

butoxybenzene.

N,N-

Dimethylformami

de (DMF)

153 0.944 58

Polar aprotic,

can decompose

at high

temperatures.[3]

N-Methyl-2-

pyrrolidone

(NMP)

202 1.028 91

High boiling polar

aprotic, potential

toxicity concerns.

Diphenyl ether 259 1.07 113

Very high boiling

point, can be

difficult to

remove.

Application in High-Temperature Cross-Coupling
Reactions
Butoxybenzene's high boiling point makes it an excellent solvent for various palladium- and

copper-catalyzed cross-coupling reactions that require elevated temperatures to proceed at a

reasonable rate.
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Generalized Protocol for Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds.

While specific protocols using butoxybenzene as a solvent are not widely reported, the

following generalized protocol can be adapted based on its properties.

Reaction Scheme: Ar¹-X + Ar²-B(OR)₂ → Ar¹-Ar² (X = Br, I, OTf)

Materials:

Aryl halide (1.0 equiv)

Arylboronic acid or ester (1.2 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 equiv)

Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv)

Butoxybenzene (as solvent)

Procedure:

To a flame-dried Schlenk flask, add the aryl halide, arylboronic acid or ester, palladium

catalyst, and base.

Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

Add anhydrous, degassed butoxybenzene via syringe.

Heat the reaction mixture to 120-150 °C with vigorous stirring.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water

and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography.

Aryl Halide, Arylboronic Acid,
Pd Catalyst, Base Add Butoxybenzene Heat (120-150 °C)

under Inert Atmosphere
Aqueous Workup

& Extraction Column Chromatography Purified Biaryl Product

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow

Generalized Protocol for Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.

Butoxybenzene can serve as a suitable high-boiling point solvent for this transformation.

Reaction Scheme: Ar-X + R¹R²NH → Ar-NR¹R² (X = Br, I, OTf)

Materials:

Aryl halide (1.0 equiv)

Amine (1.2 equiv)

Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.03 equiv)

Ligand (e.g., BINAP, Xantphos, 0.02-0.06 equiv)

Base (e.g., NaOt-Bu, K₃PO₄, 1.4 equiv)

Butoxybenzene (as solvent)

Procedure:

In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium

precatalyst, ligand, and base.

Add the aryl halide and the amine.
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Seal the tube, remove from the glovebox, and add anhydrous, degassed butoxybenzene
via syringe.

Heat the reaction mixture to 100-130 °C with vigorous stirring.

Monitor the reaction by TLC or LC-MS.

After completion, cool the reaction to room temperature.

Dilute with an organic solvent and filter through a pad of celite to remove palladium residues.

Wash the filtrate with water and brine.

Dry the organic layer, concentrate, and purify the product by chromatography.

Generalized Protocol for Ullmann Condensation
The Ullmann condensation is a copper-catalyzed reaction for the formation of diaryl ethers,

requiring high temperatures.[4] Butoxybenzene's high boiling point is well-suited for these

conditions.

Reaction Scheme: Ar¹-X + Ar²-OH → Ar¹-O-Ar² (X = I, Br)

Materials:

Aryl halide (1.0 equiv)

Phenol (1.0-1.2 equiv)

Copper catalyst (e.g., CuI, 0.1-0.2 equiv)

Base (e.g., K₂CO₃, Cs₂CO₃, 2.0 equiv)

Ligand (e.g., 1,10-phenanthroline, optional, 0.1-0.2 equiv)

Butoxybenzene (as solvent)

Procedure:
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To a Schlenk flask, add the aryl halide, phenol, copper catalyst, base, and ligand (if used).

Evacuate and backfill the flask with an inert gas.

Add anhydrous, degassed butoxybenzene.

Heat the reaction mixture to 150-200 °C with vigorous stirring.

Monitor the reaction progress by TLC or GC-MS.

Once the reaction is complete, cool to room temperature.

Dilute with a suitable solvent and filter through celite to remove copper salts.

Wash the organic phase with aqueous ammonia solution to remove residual copper, followed

by water and brine.

Dry the organic layer and concentrate under reduced pressure.

Purify the crude diaryl ether by column chromatography or recrystallization.

Conceptual Application in Polymer Synthesis
High-boiling point solvents are often necessary in solution polymerization to achieve high

molecular weight polymers by maintaining the polymer in solution at elevated temperatures.[3]

While specific examples using butoxybenzene are not readily available, its properties suggest

its potential use in the synthesis of polymers like polystyrene or other vinyl polymers via free-

radical polymerization.

Conceptual Workflow for Solution Polymerization of
Styrene
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Reaction Setup

Styrene Monomer

Charge Reaction Vessel
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Initiator (e.g., AIBN, BPO) Butoxybenzene (Solvent)
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Polymerization
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(e.g., in Methanol)

Filter and Dry

Polystyrene
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Solution Polymerization of Styrene

Conceptual Application in Nanoparticle Synthesis
The synthesis of certain metal or metal oxide nanoparticles requires high temperatures to

control crystal growth and morphology. Butoxybenzene can serve as a high-boiling point
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solvent in such solvothermal or hot-injection synthesis methods.

Conceptual Workflow for Solvothermal Synthesis of
Metal Oxide Nanoparticles
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Solvothermal Nanoparticle Synthesis

Safety and Handling
Butoxybenzene is a combustible liquid and should be handled with appropriate safety

precautions.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. Keep away from heat, sparks, and open

flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Toxicity: Moderately toxic by ingestion.[1]

Decomposition: When heated to decomposition, it may emit acrid and irritating fumes.[1]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before using butoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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